Cas no 95453-54-6 (2,4-dimethyl-1,3-thiazole-5-carbaldehyde)

2,4-dimethyl-1,3-thiazole-5-carbaldehyde structure
95453-54-6 structure
Product Name:2,4-dimethyl-1,3-thiazole-5-carbaldehyde
CAS No:95453-54-6
MF:C6H7NOS
MW:141.190880060196
MDL:MFCD03407320
CID:803265
PubChem ID:2776249
Update Time:2025-07-28

2,4-dimethyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dimethylthiazole-5-carbaldehyde
    • 2,4-Dimethylthiazole-5-carboxaldehyde
    • 2,4-Dimethyl-1,3-thiazole-5-carbaldehyde
    • 2,4-DIMETHYL-1,3-THIAZOLE-5-CARBOXALDEHYDE
    • 5-Thiazolecarboxaldehyde,2,4-dimethyl-
    • 2,4-Dimethyl-5-thiazolecarboxaldehyde (ACI)
    • Benzofuran-2-carboxylic acid
    • SCHEMBL454739
    • RS-1020
    • EN300-81658
    • C6H7NOS
    • DTXSID20379922
    • Z1229669266
    • MFCD03407320
    • AKOS007930894
    • 5-Thiazolecarboxaldehyde, 2,4-dimethyl-
    • J-507247
    • 2,4-dimethylthiazol-5-carboxaldehyde
    • 2,4-Dimethylthiazole-5-carboxaldehyde, 97%
    • 95453-54-6
    • XAHWXDLKIYXDCK-UHFFFAOYSA-N
    • 2,4-dimethyl-thiazole-5-carboxaldehyde
    • AC-9368
    • 2,4-dimethyl-1,3-thiazole-5-carbaldehyde
    • MDL： MFCD03407320
    • Inchi： 1S/C6H7NOS/c1-4-6(3-8)9-5(2)7-4/h3H,1-2H3
    • InChI Key： XAHWXDLKIYXDCK-UHFFFAOYSA-N
    • SMILES： O=CC1=C(C)N=C(C)S1

Computed Properties

  • Exact Mass: 141.02500
  • Monoisotopic Mass: 141.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.2A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.213
  • Melting Point: 23-27 °C (lit.)
  • Boiling Point: 64 °C
  • Flash Point: Fahrenheit: 208.4 ° f
    Celsius: 98 ° c
  • Refractive Index: 1.588
  • PSA: 58.20000
  • LogP: 1.57240

2,4-dimethyl-1,3-thiazole-5-carbaldehyde Security Information

2,4-dimethyl-1,3-thiazole-5-carbaldehyde Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2,4-dimethyl-1,3-thiazole-5-carbaldehyde Pricemore >>

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2,4-dimethyl-1,3-thiazole-5-carbaldehyde Production Method

Production Method 1

50382-32-6 50382-32-6
95453-54-6 95453-54-6
Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  -78 °C; 30 min, -78 °C
1.2 Solvents: Dichloromethane ;  -78 °C; 3 h, -78 °C
1.3 Reagents: Triethylamine ;  10 min, -78 °C
Reference
Inhibitors of protein isoprenyl transferases
, United States, , ,

Production Method 2

50382-32-6 50382-32-6
95453-54-6 95453-54-6
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ;  overnight, rt
Reference
Preparation of N-aroyldehydroamino acids as lymphocyte function associated antigen-1 antagonists.
, World Intellectual Property Organization, , ,

Production Method 3

7210-77-7 7210-77-7
95453-54-6 95453-54-6
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide ,  Diisobutylaluminum hydride Solvents: Tetrahydrofuran ,  Hexane ;  0 - 10 °C; 2 h, rt
1.2 Solvents: Tetrahydrofuran ;  -30 - -20 °C; 4 h, -20 °C
1.3 Reagents: Water
Reference
Preparation of π-electron conjugated fused thiophene derivatives
, Japan, , ,

Production Method 4

95453-54-6 95453-54-6
Reaction Conditions
Reference
Preparation process and effect of benzazepine derivatives as CCR5 antagonists
, World Intellectual Property Organization, , ,

2,4-dimethyl-1,3-thiazole-5-carbaldehyde Raw materials

2,4-dimethyl-1,3-thiazole-5-carbaldehyde Preparation Products

2,4-dimethyl-1,3-thiazole-5-carbaldehyde Related Literature

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